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Introduction
Enigmol, with the chemical name (2S,3S,5S)-2-amino-3,5-dihydroxyoctadecane, is a synthetic

analog of sphingoid bases that has garnered significant interest in the field of oncology.[1][2]

Unlike endogenous sphingolipids such as sphingosine, Enigmol is designed to be

metabolically robust. A key structural feature of Enigmol is the absence of a primary hydroxyl

group at the C1 position, which prevents its phosphorylation by sphingosine kinases (SphKs).

[1][2] This characteristic makes Enigmol a persistent sphingoid base analog, as it cannot be

converted into the pro-survival signaling molecule, sphingosine-1-phosphate (S1P).[1][2]

Sphingosine kinases, particularly SphK1, are recognized as important targets in cancer therapy

due to their role in promoting cell proliferation, survival, and resistance to chemotherapy. The

dysregulation of the SphK/S1P signaling axis is implicated in various cancers. Enigmol's
inability to be phosphorylated, coupled with its demonstrated cytotoxic effects against a broad

range of cancer cell lines, positions it as a promising therapeutic agent. This technical guide

provides an in-depth overview of Enigmol's mechanism of action as a sphingosine kinase
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inhibitor, supported by quantitative data, detailed experimental protocols, and visualizations of

relevant biological pathways and experimental workflows.

Mechanism of Action
Enigmol exerts its anti-cancer effects through a multi-faceted mechanism of action. While it is

not a direct competitive inhibitor in the traditional sense, its primary mode of action is centered

around the disruption of the sphingolipid rheostat, the balance between pro-apoptotic

sphingolipids (like ceramide and sphingosine) and pro-survival S1P.

Inhibition of S1P Production
By being a substrate that cannot be phosphorylated by SphK1 and SphK2, Enigmol effectively

acts as a functional inhibitor of S1P production from sphingoid base precursors. Although

Enigmol has been shown to inhibit sphingosine kinase activity in in-vitro assays, it does not

lead to a significant reduction in the overall cellular S1P levels.[2] Instead, its persistence as an

unphosphorylated sphingoid base analog is thought to be a key contributor to its cytotoxic

effects.

Modulation of Downstream Signaling Pathways
Enigmol has been shown to modulate key signaling pathways involved in cancer cell

proliferation and survival. One of the well-documented effects is its ability to "normalize" the

aberrant accumulation of β-catenin in the nucleus and cytoplasm of colon cancer cells.[1][2]

This is a critical pathway in the development and progression of many cancers.

Quantitative Data
The following tables summarize the available quantitative data on the efficacy of Enigmol.

Table 1: In Vitro Cytotoxicity of Enigmol against Human Cancer Cell Lines
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Cell Line Cancer Type IC50 (µM) Reference

LNCaP Prostate Cancer 9.7 ± 0.3 [3]

PC-3 Prostate Cancer 10.3 ± 0.2 [3]

HT29 Colon Cancer 8 - 12 [2]

DU145 Prostate Cancer 8 - 12 [2]

HL60 Leukemia 8 - 12 [2]

MCF-7 Breast Cancer 8 - 12 [2]

NCI-60 Panel Various 0.4 - 14 [3]

Table 2: In Vivo Efficacy of Enigmol in Mouse Models

Mouse Model Cancer Type Treatment Effect Reference

Min Mice Intestinal Tumors
0.025% (w/w) in

diet

50% reduction in

tumor number
[1][2]

Nude Mouse

Xenograft

(DU145)

Prostate Cancer 8 mg/kg/day (i.p.)
Tumor growth

suppression
[2]

Nude Mouse

Xenograft (PC-3)
Prostate Cancer

10 mg/kg/day

(oral)

Tumor growth

suppression
[2]

Table 3: Preclinical Pharmacokinetic Parameters of Enigmol

Species Dose & Route Parameter Value Reference

Mouse 4 mg/kg (i.p.)

Blood

Concentration

(Day 4)

0.41 ± 0.20 µM [2]

Mouse N/A

Tumor

Concentration

(PC-3 xenograft)

0.18 ± 0.07

nmol/g tissue
[2]
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Experimental Protocols
This section provides detailed methodologies for key experiments cited in the study of

Enigmol.

In Vitro Sphingosine Kinase Activity Assay
(Radiometric)
This protocol is a standard method for determining the enzymatic activity of sphingosine kinase

and can be adapted to assess the inhibitory potential of compounds like Enigmol.

Materials:

Recombinant human SphK1 or SphK2

D-erythro-sphingosine

[γ-³²P]ATP or [γ-³³P]ATP

Kinase Assay Buffer (e.g., 20 mM Tris-HCl, pH 7.4, 1 mM 2-mercaptoethanol, 1 mM

EDTA, 5 mM sodium orthovanadate, 40 mM β-glycerophosphate, 15 mM NaF, 1 mM

PMSF, 10 mM MgCl₂)

Enigmol (dissolved in a suitable solvent, e.g., DMSO)

P81 phosphocellulose cation exchange paper

75 mM orthophosphoric acid

Acetone

Scintillation counter

Procedure:

Prepare a reaction mixture containing the kinase assay buffer, a known concentration of

recombinant SphK, and Enigmol at various concentrations.
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Initiate the reaction by adding the substrates: D-erythro-sphingosine and [γ-³²P]ATP.

Incubate the reaction mixture at 37°C for a defined period (e.g., 30 minutes).

Stop the reaction by placing the reaction tubes on ice.

Spot an aliquot of the reaction mixture onto P81 phosphocellulose paper.

Wash the P81 paper three times with 75 mM orthophosphoric acid, followed by a final

wash with acetone.

Dry the P81 paper and quantify the radioactivity using a scintillation counter to determine

the amount of radiolabeled S1P produced.

Calculate the percentage of inhibition at each Enigmol concentration relative to a control

reaction without the inhibitor.

Cell Viability Assay (WST-1)
This colorimetric assay is used to assess the cytotoxic effects of Enigmol on cancer cell lines.

Materials:

Cancer cell lines (e.g., HT29, DU145)

Complete cell culture medium

Enigmol (complexed with fatty acid-free bovine serum albumin)

WST-1 reagent

96-well microtiter plates

Microplate reader

Procedure:

Seed cells in a 96-well plate at a predetermined density and allow them to adhere

overnight.
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Treat the cells with various concentrations of Enigmol for a specified duration (e.g., 24

hours).

Add WST-1 reagent to each well and incubate for a further 1-4 hours at 37°C.

Measure the absorbance of the samples at the appropriate wavelength (typically around

450 nm) using a microplate reader.

Calculate the percentage of cell viability at each Enigmol concentration relative to

untreated control cells.

Determine the IC50 value by plotting the percentage of viability against the logarithm of

the Enigmol concentration.

In Vivo Xenograft Mouse Model
This protocol outlines a general procedure for evaluating the anti-tumor efficacy of Enigmol in
a xenograft mouse model.

Materials:

Immunocompromised mice (e.g., athymic nude mice)

Human cancer cells (e.g., DU145, PC-3)

Enigmol formulation for in vivo administration (e.g., in olive oil)

Vehicle control (e.g., olive oil)

Calipers for tumor measurement

Procedure:

Inject human cancer cells subcutaneously into the flanks of immunocompromised mice.

Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

Randomly assign mice to treatment and control groups.
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Administer Enigmol or vehicle control to the respective groups daily via the desired route

(e.g., intraperitoneal injection or oral gavage).

Measure tumor volume using calipers at regular intervals (e.g., every 2-3 days). Tumor

volume can be calculated using the formula: (length × width²) / 2.

Monitor the body weight and general health of the mice throughout the study.

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

weight measurement, histological analysis).

Compare the tumor growth curves between the Enigmol-treated and control groups to

assess anti-tumor efficacy.
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Caption: Sphingosine Kinase Signaling Pathway and the Action of Enigmol.
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Caption: Enigmol's Modulation of the β-catenin Degradation Pathway.
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Caption: Workflow for In Vivo Efficacy Study of Enigmol.
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Caption: High-Level Workflow for the Chemical Synthesis of Enigmol.

Conclusion
Enigmol represents a novel and promising strategy for cancer therapy by targeting the

sphingosine kinase pathway. Its unique mechanism of action, characterized by its inability to be

phosphorylated to the pro-survival S1P, leads to the accumulation of a persistent sphingoid

base analog that induces cytotoxicity in a wide range of cancer cells. Furthermore, its ability to

modulate critical oncogenic pathways, such as the β-catenin signaling cascade, adds to its

therapeutic potential. The in vivo efficacy demonstrated in preclinical models of colon and

prostate cancer, coupled with its oral bioavailability, underscores its potential for further clinical

development. This technical guide provides a comprehensive overview of the current

understanding of Enigmol, offering valuable information for researchers and drug development

professionals working on novel cancer therapeutics. Further investigation into the precise

molecular interactions of Enigmol and its downstream effects will continue to elucidate its full

therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4867483/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4867483/
https://www.benchchem.com/product/b1244460/docs#enigmol-as-a-sphingosine-kinase-inhibitor-a-technical-guide
https://www.benchchem.com/product/b1244460/docs#enigmol-as-a-sphingosine-kinase-inhibitor-a-technical-guide
https://www.benchchem.com/product/b1244460/docs#enigmol-as-a-sphingosine-kinase-inhibitor-a-technical-guide
https://www.benchchem.com/product/b1244460/docs#enigmol-as-a-sphingosine-kinase-inhibitor-a-technical-guide
https://www.benchchem.com/product/b1244460?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

